Cas no 1427434-65-8 (4-bromo-7-fluoropyrazolo[1,5-a]pyridine)

• Product Name: 4-bromo-7-fluoropyrazolo[1,5-a]pyridine
• CAS No: 1427434-65-8
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 5272290
• PubChem ID: 130065895
• Update Time: 2026-03-09

4-bromo-7-fluoropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-fluoropyrazolo[1,5-a]pyridine
• SB21455
• F86271
• 1427434-65-8
• PS-20228

• Inchi： 1S/C7H4BrFN2/c8-5-1-2-7(9)11-6(5)3-4-10-11/h1-4H
• InChI Key： DMRBKLXYOBWKCC-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(F)=CC=C2Br

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.3Ų

Additional information on 4-bromo-7-fluoropyrazolo[1,5-a]pyridine

Recent Advances in the Application of 4-Bromo-7-fluoropyrazolo[1,5-a]pyridine (CAS: 1427434-65-8) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-7-fluoropyrazolo[1,5-a]pyridine (CAS: 1427434-65-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This heterocyclic scaffold has attracted significant attention due to its unique physicochemical properties and its ability to modulate various biological targets. Recent studies have demonstrated its utility in medicinal chemistry, with applications ranging from anticancer drug discovery to the development of treatments for inflammatory and neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-bromo-7-fluoropyrazolo[1,5-a]pyridine as a core building block for the development of selective JAK2 inhibitors. The bromo and fluoro substituents at the 4- and 7-positions, respectively, were found to be crucial for optimal binding affinity and selectivity. The study reported a series of derivatives with nanomolar potency against JAK2, while maintaining excellent selectivity over other JAK family members. These findings highlight the compound's potential in the treatment of myeloproliferative neoplasms and other JAK2-dependent diseases.

Another significant application of this scaffold was reported in ACS Chemical Biology, where it was incorporated into PROTAC (proteolysis targeting chimera) molecules targeting BET proteins. The researchers found that the 4-bromo-7-fluoropyrazolo[1,5-a]pyridine moiety provided optimal physicochemical properties for cell permeability while maintaining the necessary binding affinity for the target proteins. This study demonstrated successful degradation of BRD4 in multiple cancer cell lines, with potential implications for the treatment of hematological malignancies.

Recent synthetic methodology developments have also focused on this compound. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that significantly improves the efficiency of modifying the 4-bromo position while preserving the sensitive fluoro substituent at the 7-position. This methodological advancement has opened new possibilities for the rapid generation of diverse derivatives for structure-activity relationship studies.

In the field of CNS drug discovery, researchers have leveraged 4-bromo-7-fluoropyrazolo[1,5-a]pyridine to develop novel positive allosteric modulators of GABA receptors. The compound's balanced lipophilicity and hydrogen bonding capacity, conferred by its heterocyclic core and substituents, make it particularly suitable for crossing the blood-brain barrier. Preliminary in vivo studies in rodent models have shown promising anxiolytic effects without the sedative side effects commonly associated with benzodiazepines.

The pharmaceutical industry has taken note of these developments, with several companies including 4-bromo-7-fluoropyrazolo[1,5-a]pyridine in their discovery pipelines. Its versatility as a building block for both small molecule drugs and more complex modalities like PROTACs positions it as a valuable tool in modern drug discovery. As research continues, we anticipate seeing more clinical candidates derived from this scaffold entering preclinical and clinical development stages in the coming years.